2-(2-Methoxyphenoxy)-N-(2-phenylpropyl)propanamide

• IUPAC Name: 2-(2-methoxyphenoxy)-N-(2-phenylpropyl)propanamide
• InChI: InChI=1S/C19H23NO3/c1-14(16-9-5-4-6-10-16)13-20-19(21)15(2)23-18-12-8-7-11-17(18)22-3/h4-12,14-15H,13H2,1-3H3,(H,20,21)
• InChI Key: ICHMLGRFWRSRGJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C(C)OC1=CC=CC=C1OC)C2=CC=CC=C2
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol

Description

2-(2-Methoxyphenoxy)-N-(2-phenylpropyl)propanamide, also known as O-Desmethylvenlafaxine, is an important chemical compound used in scientific research applications. This compound is a metabolite of Venlafaxine, which is an antidepressant drug used to treat major depressive disorder, anxiety, and panic disorder. O-Desmethylvenlafaxine is a potent inhibitor of serotonin and norepinephrine reuptake, and it has been studied for its potential therapeutic effects on various neurological disorders.

Mechanism of Action

2-(2-Methoxyphenoxy)-N-(2-phenylpropyl)propanamideenlafaxine is a potent inhibitor of serotonin and norepinephrine reuptake, which increases the levels of these neurotransmitters in the brain. This mechanism of action is similar to that of Venlafaxine, but 2-(2-Methoxyphenoxy)-N-(2-phenylpropyl)propanamideenlafaxine has been shown to have a higher affinity for the serotonin transporter. This increased selectivity for the serotonin transporter may contribute to its potential therapeutic effects on depression and anxiety.
Biochemical and Physiological Effects:
2-(2-Methoxyphenoxy)-N-(2-phenylpropyl)propanamideenlafaxine has been shown to have several biochemical and physiological effects in the body. It has been shown to increase the levels of serotonin and norepinephrine in the brain, which can improve mood and reduce anxiety. It has also been shown to affect the levels of various hormones, including cortisol, insulin, and leptin, which may contribute to its potential use in the treatment of obesity and metabolic disorders.

Advantages and Limitations for Lab Experiments

2-(2-Methoxyphenoxy)-N-(2-phenylpropyl)propanamideenlafaxine has several advantages for use in laboratory experiments. It is a well-established compound with a known synthesis method, making it easy to obtain and use in experiments. It has also been extensively studied for its potential therapeutic effects, making it a valuable tool for investigating the mechanisms of various neurological disorders.
One limitation of 2-(2-Methoxyphenoxy)-N-(2-phenylpropyl)propanamideenlafaxine is its potential toxicity. It has been shown to have toxic effects on certain cell types, and caution should be taken when using high concentrations of this compound in experiments. Additionally, its use in animal models may not accurately reflect its effects in humans, and further studies are needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on 2-(2-Methoxyphenoxy)-N-(2-phenylpropyl)propanamideenlafaxine. One area of interest is its potential use in the treatment of neuropathic pain. Several studies have shown that this compound has analgesic effects in animal models, and further studies are needed to determine its efficacy in humans.
Another area of interest is its potential use in the treatment of obesity and metabolic disorders. Several studies have shown that 2-(2-Methoxyphenoxy)-N-(2-phenylpropyl)propanamideenlafaxine affects the levels of various hormones involved in metabolism, and further studies are needed to determine its potential use in the treatment of these disorders.
Overall, 2-(2-Methoxyphenoxy)-N-(2-phenylpropyl)propanamideenlafaxine is an important compound used in scientific research applications. Its potential therapeutic effects on various neurological disorders and metabolic disorders make it a valuable tool for investigating the mechanisms of these disorders. Further studies are needed to determine its safety and efficacy in humans and to explore its potential use in other areas of medicine.

Synthesis Methods

The synthesis of 2-(2-Methoxyphenoxy)-N-(2-phenylpropyl)propanamideenlafaxine involves the reduction of Venlafaxine using sodium borohydride or lithium aluminum hydride. The resulting compound is then purified using chromatography techniques to obtain a pure form of 2-(2-Methoxyphenoxy)-N-(2-phenylpropyl)propanamideenlafaxine. This synthesis method has been well established and is commonly used in scientific research laboratories.

Scientific Research Applications

2-(2-Methoxyphenoxy)-N-(2-phenylpropyl)propanamideenlafaxine has been extensively studied for its potential therapeutic effects on various neurological disorders, including depression, anxiety, and neuropathic pain. It has also been studied for its potential use in the treatment of obesity and metabolic disorders. Several studies have shown that 2-(2-Methoxyphenoxy)-N-(2-phenylpropyl)propanamideenlafaxine has similar pharmacological properties to Venlafaxine, but with fewer side effects.